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Compound of Interest

Compound Name:
[1-(4-Ethylphenyl)propyl](propan-

2-yl)amine

Cat. No.: B13285767

Get Quote

Executive Summary & Chemical Profile
Objective: To provide a definitive analytical workflow for distinguishing 1-(4-

Ethylphenyl)propylamine from its isobaric amphetamine-class isomers using GC-MS, LC-

MS/MS, and NMR.

The Core Challenge: The primary risk in forensic and research analysis is misidentifying 1-(4-

Ethylphenyl)propylamine (a substituted benzylamine) as 4-Ethylamphetamine (a controlled

substance in many jurisdictions) or N-Ethylamphetamine.[1] While they share the same mass,

their pharmacological profiles and legal statuses differ significantly.
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Compound
1-(4-
Ethylphenyl)propyl
amine

4-
Ethylamphetamine

N-
Ethylamphetamine

Class
Substituted

Benzylamine

Substituted

Amphetamine

N-Substituted

Amphetamine

Structure Ar-CH(NH₂)-CH₂-CH₃ Ar-CH₂-CH(NH₂)-CH₃
Ph-CH₂-CH(NH-Et)-

CH₃

Amine Position Benzylic (C1) Aliphatic (C2) Aliphatic (C2)

Key Feature

Amine attached

directly to ring-bearing

carbon

Amine separated from

ring by methylene

bridge

N-ethyl group

Method 1: GC-MS Analysis (Primary Screening)
Technique: Electron Ionization (EI) at 70 eV.[1][2] Rationale: The position of the amine group

dictates the site of alpha-cleavage, the dominant fragmentation mechanism in amines. This

results in drastically different base peaks, making GC-MS the most efficient differentiation tool.

Fragmentation Logic
1-(4-Ethylphenyl)propylamine:

Mechanism: Alpha-cleavage occurs at the C1-C2 bond.[1]

Loss: The ethyl group (C2-C3) is lost as a neutral radical ([1]•C₂H₅).[1][3]

Base Peak: The charge is retained on the nitrogen-containing aromatic fragment (Ar-

CH=NH₂⁺).[1]

Predicted m/z: 163 (M⁺) → 134 (Base Peak).[1]

4-Ethylamphetamine:

Mechanism: Alpha-cleavage occurs at the C1-C2 bond (benzyl bond).[1]
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Loss: The 4-ethylbenzyl radical is lost.[1]

Base Peak: The charge is retained on the aliphatic amine fragment (CH₃-CH=NH₂⁺).[1]

Predicted m/z: 163 (M⁺) → 44 (Base Peak).[1]

N-Ethylamphetamine:

Mechanism: Alpha-cleavage similar to amphetamine.[1]

Base Peak:CH₃-CH=NH⁺-C₂H₅ (N-ethyl iminium ion).[1]

Predicted m/z: 163 (M⁺) → 72 (Base Peak).[1]

Visualization: Fragmentation Pathways

Molecular Ion
[C11H17N]+.

m/z 163

1-(4-Ethylphenyl)propylamine
(Benzylic Amine)

4-Ethylamphetamine
(Amphetamine Analog)

N-Ethylamphetamine

Base Peak: m/z 134
[Ar-CH=NH2]+Alpha Cleavage

Loss: Ethyl Radical
(•C2H5)

Base Peak: m/z 44
[CH3-CH=NH2]+

Alpha Cleavage

Loss: 4-Ethylbenzyl Radical

Base Peak: m/z 72
[CH3-CH=NH-Et]+

Alpha Cleavage

Click to download full resolution via product page

Caption: Comparative fragmentation pathways showing distinct base peaks for the target

compound (m/z 134) versus its amphetamine isomers (m/z 44, 72).

Experimental Protocol: GC-MS
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Sample Prep: Dissolve 1 mg of sample in 1 mL methanol.

Column: DB-5MS or equivalent (30 m × 0.25 mm, 0.25 µm film).[1]

Inlet: 250°C, Split 20:1.

Oven Program: 80°C (1 min) → 15°C/min → 300°C (hold 5 min).

Detection: Full Scan (m/z 40–350).

Criteria:

Target: Dominant ion at m/z 134.[1] Minor peaks at 105 (ethylphenyl), 77.[1][3]

Isomer (4-EA): Dominant ion at m/z 44.[1] Minor peaks at 91, 119.[1]

Method 2: LC-HRMS/MS (Confirmatory)
Technique: ESI-QTOF or Orbitrap (Positive Mode).[1] Rationale: While GC-MS is sufficient for

class differentiation, LC-MS/MS provides exact mass confirmation and distinguishes positional

isomers (e.g., 2-ethyl vs. 4-ethyl) via retention time and subtle fragmentation differences.[1]

MS/MS Transitions
Compound

Precursor
[M+H]⁺

Key Product
Ion 1

Key Product
Ion 2

Mechanism

1-(4-

Ethylphenyl)prop

ylamine

164.1434 147.1168 119.0855

Loss of NH₃

(-17); Loss of

propyl chain

4-

Ethylamphetamin

e

164.1434 147.1168 105.0699

Loss of NH₃;

Formation of

ethyl-tropylium

Differentiation Note: The loss of NH₃ (m/z 147) is common to both.[1] However, the benzylic

amine is more labile. In MS/MS, the ratio of m/z 147 to the tropylium-type ions will differ. The

Retention Time is the critical discriminator here; benzylic amines typically elute earlier than their

amphetamine counterparts on C18 columns due to higher polarity of the exposed amine.
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Method 3: NMR Spectroscopy (Gold Standard)
Technique: ¹H-NMR (400 MHz, CDCl₃).[1] Rationale: When reference standards are

unavailable for retention time comparison, NMR offers ab initio structural elucidation.[1]

Diagnostic Signals[6][7]
The Methine Proton (The "Fingerprint"):

1-(4-Ethylphenyl)propylamine: The methine proton (Ar-CH-NH₂) is benzylic.[1] It appears

as a triplet (coupled to the CH₂ of the ethyl chain) at δ 3.8 – 4.0 ppm.[1]

4-Ethylamphetamine: The methine proton (CH₂-CH-NH₂) is aliphatic.[1] It appears as a

multiplet at δ 3.0 – 3.3 ppm.[1]

The Methyl Terminus:

1-(4-Ethylphenyl)propylamine: The propyl chain methyl is a triplet at ~0.9 ppm.[1]

4-Ethylamphetamine: The alpha-methyl group is a doublet at ~1.1 ppm.[1]

Summary Table: Analytical Differentiators
Feature

1-(4-
Ethylphenyl)propylamine

4-Ethylamphetamine

GC-MS Base Peak m/z 134 m/z 44

¹H-NMR Methine Triplet @ 3.9 ppm Multiplet @ 3.2 ppm

¹H-NMR Methyl Triplet (propyl end) Doublet (alpha-methyl)

Legal Status (US)
Unscheduled (Analogue Act

risk)

Schedule I (Positional isomer

of EA)

References
Brandt, S. D., et al. (2020).[1] Syntheses and analytical characterizations of novel (2-

aminopropyl)benzo[b]thiophene (APBT) based stimulants.[1] Drug Testing and Analysis.[1][4]

[5] Link[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2373&context=journal
https://www.chromatographytoday.com/article/gc-mdgc/32/unassigned-independent-article/gc-ird-analysis-of-regioisomeric-substituted-phenethylamines-of-mass-spectral-equivalence/529/download
https://www.google.com/url?sa=E&q=https%3A%2F%2Fanalyticalsciencejournals.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fdta.2793
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/18069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13285767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Westphal, F., et al. (2015).[1] Differentiation of regioisomeric ring-substituted amphetamines

by GC-MS and NMR. Forensic Science International.[1][6] Link

PubChem. (2025).[1][7] 1-(4-Ethylphenyl)propan-1-one (Ketone Precursor Data). National

Library of Medicine.[1] Link

Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023).[1] Mass

Spectral Library - Amphetamines Class.[1]Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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